Cas no 21494-08-6 (Methanone, 2-furanyl(4-nitrophenyl)-)

• Product Name: Methanone, 2-furanyl(4-nitrophenyl)-
• CAS No: 21494-08-6
• MF: C₁₁H₇NO₄
• MW: 217.177582979202
• CID: 1401383
• PubChem ID: 21576146
• Update Time: 2025-04-20

Methanone, 2-furanyl(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-furanyl(4-nitrophenyl)-
• furan-2-yl-(4-nitrophenyl)methanone
• 21494-08-6
• (Furan-2-yl)(4-nitrophenyl)methanone
• AKOS024320981
• DTXSID80616007

• Inchi： 1S/C11H7NO4/c13-11(10-2-1-7-16-10)8-3-5-9(6-4-8)12(14)15/h1-7H
• InChI Key： XDXAWSNVLFTMEZ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 217.03751
• Monoisotopic Mass: 217.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 73.35